- Transition-metal-free decarboxylative bromination of aromatic carboxylic acidsChemical Science, 2018, 9(15), 3860-3865,
Cas no 576-22-7 (2-bromo-1,3-dimethylbenzene)
2-bromo-1,3-dimethylbenzene structure
2-bromo-1,3-dimethylbenzene Properties
Names and Identifiers
-
- 2,6-Dimethylbromobenzene
- 2-Bromo-1,3-dimethylbenzene~2,6-Dimethylbromobenzene
- 2-bromo-meta-xylene
- 2-Fluoro-m-Xylene
- 2-Bromo-m-xylene
- 1-BROMO-2,6-DIMETHYLBENZENE
- 2-Bromo-1,3-dimethylbenzene
- Benzene, 2-bromo-1,3-dimethyl-
- 2,6-Dimethyl bromobenzene
- m-Xylene, 2-bromo-
- 2,6-Dimethylphenyl bromide
- 2-bromo-1,3-dimethyl-benzene
- MYMYVYZLMUEVED-UHFFFAOYSA-N
- PubChem3206
- 2,6-dimethyl-bromobenzene
- KSC228G7L
- 1,3-Dimethyl-2
- FT-0611580
- SCHEMBL62013
- 576-22-7
- 4-05-00-00945 (Beilstein Handbook Reference)
- BRN 1929780
- 2-bromanyl-1,3-dimethyl-benzene
- AS-15445
- MFCD00000075
- DTXSID30206230
- NS00033757
- CS-W009028
- 2-Bromo-1,3-dimethylbenzene, 98%
- InChI=1/C8H9Br/c1-6-4-3-5-7(2)8(6)9/h3-5H,1-2H
- 1-bromo-2,6-dimethyl-benzene
- B0669
- A831527
- 2,6-dimethylbrombenzene
- EN300-16596
- PB47789
- AKOS000121596
- AM20060272
- EINECS 209-397-7
- F8880-6682
- A8213
- J-508525
- AC-9667
- 2-Bromo-m-xylene,98%
- DB-013991
- +Expand
-
- MFCD00000075
- MYMYVYZLMUEVED-UHFFFAOYSA-N
- 1S/C8H9Br/c1-6-4-3-5-7(2)8(6)9/h3-5H,1-2H3
- BrC1C(C([H])([H])[H])=C([H])C([H])=C([H])C=1C([H])([H])[H]
- 1929780
Computed Properties
- 183.98876g/mol
- 0
- 3.3
- 0
- 0
- 0
- 183.98876g/mol
- 183.98876g/mol
- 0Ų
- 9
- 80.6
- 0
- 0
- 0
- 0
- 0
- 1
- nothing
- 0
Experimental Properties
- 3.06590
- 0.00000
- n20/D 1.555(lit.)
- 206°C(lit.)
- −10 °C (lit.)
- Fahrenheit: 165.2 ° f
Celsius: 74 ° c - Soluble in aqueous solution. Very soluble in ethanol, soluble in acetone and benzene.
- No data available
- 1.389 g/mL at 25 °C(lit.)
2-bromo-1,3-dimethylbenzene Security Information
- GHS07
- CY9020000
- 3
- 6.1
- S26-S36-S24/25
- I; II; III
- I; II; III
- R36/37/38
- 6.1
- Xi Xn
- UN 2810
- H315,H319,H335
- P261,P305+P351+P338
- warning
- Store at 4 ° C, better storage at -4 ° C
- 36/37/38
- Warning
- IRRITANT
2-bromo-1,3-dimethylbenzene Customs Data
- 2903999090
-
China Customs Code:
2903999090Overview:
2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
2-bromo-1,3-dimethylbenzene Price
2-bromo-1,3-dimethylbenzene Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1 Reagents: Tripotassium phosphate , Tetrabutylammonium tribromide Solvents: Acetonitrile ; 16 h, 100 °C
Reference
Synthetic Circuit 2
Reaction Conditions
1.1 Reagents: Bromine Catalysts: Gallium chloride Solvents: Methylcyclohexane ; 1 min, rt
Reference
- One-pot aromatic bromination-rearrangement catalyzed by GaCl3ARKIVOC (Gainesville, 2003, (8), 24-34,
Synthetic Circuit 3
Reaction Conditions
1.1 Reagents: Bromine Catalysts: Gallium chloride Solvents: Methylcyclohexane ; 12 h, rt
Reference
- One-pot aromatic bromination-rearrangement catalyzed by GaCl3ARKIVOC (Gainesville, 2003, (8), 24-34,
2-bromo-1,3-dimethylbenzene Raw materials
2-bromo-1,3-dimethylbenzene Preparation Products
2-bromo-1,3-dimethylbenzene Suppliers
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2-bromo-1,3-dimethylbenzene Related Literature
-
Rong Zhou,Wei Wang,Zhi-jie Jiang,Hai-yan Fu,Xue-li Zheng,Chun-chun Zhang,Hua Chen,Rui-xiang Li Catal. Sci. Technol. 2014 4 746
-
2. Aromatic detritiation. Part III. Deviations from additivity in detritiation of xylenesH. V. Ansell,R. Taylor J. Chem. Soc. B 1968 526
-
Jiajia Li,Jiajun Zeng,Wenyan Hao,Mingzhong Cai Dalton Trans. 2023 52 10045
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Ling Zhang,Youtian Fu,Lei Yang,Liming Cao,Junjun Yi,Maolin Sun,Ruihua Cheng,Yueyue Ma,Jinxing Ye Chem. Commun. 2023 59 7255
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5. Protonation-induced isomerization of gaseous bromoxylenes: a radiolytic and mass spectrometric studyFulvio Cacace,Giovanna Ciranni,Annito Di Marzio J. Chem. Soc. Perkin Trans. 2 1984 775
-
6. Electrophilic aromatic substitution. Part XV. The kinetics, mechanism, and products of nitrodebromination in sulphuric acidRoy B. Moodie,Kenneth Schofield,John B. Weston J. Chem. Soc. Perkin Trans. 2 1976 1089
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Andrew Beeby,Sylvia Bettington,Ian J. S. Fairlamb,Andrés E. Goeta,Anant R. Kapdi,Elina H. Niemel?,Amber L. Thompson New J. Chem. 2004 28 600
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Irving D. Rettig,Kristine M. Halvorsen,Theresa M. McCormick Dalton Trans. 2023 52 3990
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Miao Shen,Wenjuan Zhang,Kotohiro Nomura,Wen-Hua Sun Dalton Trans. 2009 9000
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Guo-ping Lu,Chun Cai,Bruce H. Lipshutz Green Chem. 2013 15 105
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